Cas no 1094451-89-4 (1-(5-Chloro-1-methyl-1H-imidazol-2-yl)methyl-1H-indole-2-carboxylic Acid)

• Product Name: 1-(5-Chloro-1-methyl-1H-imidazol-2-yl)methyl-1H-indole-2-carboxylic Acid
• CAS No: 1094451-89-4
• MF: C₁₄H₁₂ClN₃O₂
• MW: 289.716981887817
• CID: 5735308
• PubChem ID: 43144114
• Update Time: 2023-11-22

1-(5-Chloro-1-methyl-1H-imidazol-2-yl)methyl-1H-indole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• CS-0265258
• 1-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1H-indole-2-carboxylicacid
• 1-[(5-chloro-1-methylimidazol-2-yl)methyl]indole-2-carboxylic acid
• EN300-97347
• AKOS009316326
• Z381424602
• 1094451-89-4
• 1-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-1H-indole-2-carboxylic acid
• 1H-Indole-2-carboxylic acid, 1-[(5-chloro-1-methyl-1H-imidazol-2-yl)methyl]-
• 1-(5-Chloro-1-methyl-1H-imidazol-2-yl)methyl-1H-indole-2-carboxylic Acid

• Inchi： 1S/C14H12ClN3O2/c1-17-12(15)7-16-13(17)8-18-10-5-3-2-4-9(10)6-11(18)14(19)20/h2-7H,8H2,1H3,(H,19,20)
• InChI Key： OHQWKYHXLSQRIM-UHFFFAOYSA-N
• SMILES： N1(CC2N(C)C(Cl)=CN=2)C2=C(C=CC=C2)C=C1C(O)=O

Computed Properties

• Exact Mass: 289.0618043g/mol
• Monoisotopic Mass: 289.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 60Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives